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Compound of Interest

Compound Name: BIM-23190 hydrochloride

Cat. No.: B8144700 Get Quote

Technical Support Center: BIM-23190
Hydrochloride
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on addressing solubility challenges encountered

with BIM-23190 hydrochloride.

Frequently Asked Questions (FAQs)
Q1: What is BIM-23190 hydrochloride?

A1: BIM-23190 hydrochloride is a synthetic, cyclic peptide analog of somatostatin. It functions

as a selective agonist for somatostatin receptors SSTR2 and SSTR5, with Ki values of 0.34 nM

and 11.1 nM, respectively. It is primarily used in research related to cancer and acromegaly.

Q2: What is the molecular weight of BIM-23190 hydrochloride?

A2: The molecular weight of BIM-23190 hydrochloride is 1238.91 g/mol .

Q3: How should lyophilized BIM-23190 hydrochloride be stored?

A3: Lyophilized BIM-23190 hydrochloride powder should be stored in a sealed container,

away from moisture. For long-term storage, -20°C is recommended.
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Q4: How should BIM-23190 hydrochloride solutions be stored?

A4: Stock solutions of BIM-23190 hydrochloride should be aliquoted to avoid repeated freeze-

thaw cycles. It is recommended to store these aliquots at -80°C for up to 6 months or at -20°C

for up to 1 month.[1]

Solubility Data
The solubility of BIM-23190 hydrochloride can vary depending on the solvent. The following

table summarizes its solubility in common laboratory solvents.

Solvent Concentration Remarks

DMSO (Dimethyl Sulfoxide) 100 mg/mL (80.72 mM)

Requires sonication for

dissolution. Use freshly

opened DMSO as it is

hygroscopic.[1][2]

Water 100 mg/mL (80.72 mM)
Requires sonication for

dissolution.[1][2]

PBS (Phosphate-Buffered

Saline)
50 mg/mL (40.36 mM)

Requires sonication for

dissolution.[2]

Co-solvent Mixture 1 ≥ 2.5 mg/mL (2.02 mM)

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline.[1]

[3]

Co-solvent Mixture 2 ≥ 2.5 mg/mL (2.02 mM)
10% DMSO, 90% (20% SBE-

β-CD in Saline).[1]

Co-solvent Mixture 3 ≥ 2.5 mg/mL (2.02 mM) 10% DMSO, 90% Corn Oil.[1]

Experimental Protocols
Protocol 1: Preparation of a High-Concentration Stock
Solution in DMSO
This protocol details the preparation of a 100 mg/mL stock solution of BIM-23190
hydrochloride in DMSO.
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Materials:

BIM-23190 hydrochloride (lyophilized powder)

Anhydrous/low-moisture DMSO

Sterile microcentrifuge tubes

Ultrasonic bath

Procedure:

Equilibrate the vial of lyophilized BIM-23190 hydrochloride to room temperature before

opening.

Weigh the desired amount of the peptide into a sterile microcentrifuge tube.

Add the appropriate volume of fresh, anhydrous DMSO to achieve a final concentration of

100 mg/mL.

Vortex the tube briefly to initially mix the contents.

Place the tube in an ultrasonic bath and sonicate until the solution is clear and all solid has

dissolved.

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes.

Store the aliquots at -80°C for long-term storage (up to 6 months) or -20°C for shorter-term

storage (up to 1 month).

Protocol 2: Preparation of an Aqueous Stock Solution
This protocol describes the preparation of a 100 mg/mL aqueous stock solution.

Materials:

BIM-23190 hydrochloride (lyophilized powder)
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Sterile, distilled, or deionized water

Sterile microcentrifuge tubes

Ultrasonic bath

Procedure:

Allow the vial of BIM-23190 hydrochloride to reach room temperature.

Add the required volume of sterile water to the vial to obtain a 100 mg/mL concentration.

Gently vortex to suspend the peptide.

Sonicate the solution in an ultrasonic bath until it becomes clear and free of visible particles.

For use in cell culture, it is recommended to filter-sterilize the aqueous solution through a

0.22 µm filter.

Aliquot and store at -80°C or -20°C.

Protocol 3: Preparation of a Working Solution using a
Co-Solvent System for In Vivo Studies
This protocol provides a method for preparing a ≥ 2.5 mg/mL working solution suitable for in

vivo experiments.

Materials:

BIM-23190 hydrochloride stock solution in DMSO (e.g., 25 mg/mL)

PEG300 (Polyethylene glycol 300)

Tween-80

Saline (0.9% sodium chloride)

Sterile tubes
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Procedure:

Prepare a 25 mg/mL stock solution of BIM-23190 hydrochloride in DMSO as described in

Protocol 1.

In a sterile tube, add the following solvents sequentially, ensuring complete mixing after each

addition:

100 µL of the 25 mg/mL BIM-23190 hydrochloride in DMSO stock solution.

400 µL of PEG300. Mix thoroughly.

50 µL of Tween-80. Mix thoroughly.

450 µL of saline to bring the final volume to 1 mL.

The final solution will have a BIM-23190 hydrochloride concentration of ≥ 2.5 mg/mL in a

vehicle of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.

This working solution should be prepared fresh before use.

Troubleshooting Guide
Issue: The BIM-23190 hydrochloride powder is not dissolving completely.

Possible Causes and Solutions:

Insufficient Sonication: Continue sonication for a longer period. Ensure the ultrasonic bath is

functioning correctly.

Solvent Quality: For DMSO solutions, ensure you are using a fresh, anhydrous or low-

moisture grade of DMSO, as it is hygroscopic and absorbed water can affect solubility.

Incorrect pH: BIM-23190 is a peptide. The pH of the solution can significantly impact its

solubility. For aqueous solutions, if solubility is low, consider adjusting the pH slightly. Since it

is a hydrochloride salt, it is expected to be more soluble in slightly acidic to neutral

conditions.
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Gentle Heating: Gentle warming (e.g., to 37°C) can aid in the dissolution of some peptides.

However, prolonged or excessive heating should be avoided to prevent degradation.

Issue: The solution is cloudy or shows precipitation after storage.

Possible Causes and Solutions:

Exceeded Solubility Limit: The concentration of the peptide may be too high for the chosen

solvent and storage temperature. Try preparing a more dilute stock solution.

Freeze-Thaw Cycles: Repeated freezing and thawing can cause peptides to aggregate and

precipitate. Ensure the stock solution is stored in single-use aliquots.

Improper Storage: The solution may not have been stored at the recommended temperature.

Ensure storage at -20°C or -80°C.

Re-dissolving Precipitate: If precipitation is observed after thawing, try to re-dissolve it by

gentle warming and sonication before use. If it does not redissolve, it is recommended to

prepare a fresh solution.
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BIM-23190 Hydrochloride Solubilization Workflow

Start: Lyophilized
BIM-23190 HCl

Choose Solvent System
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Co-solvent System
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 In vivo Solution 

Add Solvent to Peptide Prepare Co-solvent Mixture
(e.g., DMSO/PEG300/Tween-80/Saline)

Sonicate until dissolved

Is the solution clear?

Aliquot for Storage

 Yes 

Troubleshoot:
- Check solvent quality

- Increase sonication time
- Gentle warming

 No 

Store at -20°C or -80°C

Add DMSO stock to
co-solvent mixture

Mix thoroughly

Use solution immediately

Click to download full resolution via product page

Caption: Workflow for solubilizing BIM-23190 hydrochloride.
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Troubleshooting Solubility Issues

Problem:
Incomplete Dissolution

Was sonication performed?

Apply sonication

 No 

Is solvent appropriate
and high quality?

 Yes 

Use fresh, anhydrous
DMSO or recommended solvent

 No 

Apply gentle warming
(e.g., 37°C)

 Yes 

Is concentration too high?

Prepare a more
dilute solution

 Yes 

Solution Clear

 Dissolved 

Still not dissolved:
Consult further technical support

 No 

Click to download full resolution via product page

Caption: Decision tree for troubleshooting solubility problems.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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